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Compound of Interest

Compound Name:
Ethanone, 1-[3-

(methylamino)cyclohexyl]-

Cat. No.: B13806766

Get Quote

Ethanone, 1-[3-(methylamino)cyclohexyl]- (N-Me-
ACE) vs. 1-(3-Aminocyclohexyl)ethanone (Primary
ACE)
Executive Synthesis: The "Methyl Effect" in Cyclohexyl
Scaffolds
In modern fragment-based drug discovery (FBDD), the aminocyclohexyl ethanone scaffold

represents a critical "privileged structure." These saturated ring systems offer a distinct

advantage over planar aromatic rings: they provide 3D-dimensionality (Fsp3 character), which

correlates with higher clinical success rates by improving solubility and reducing promiscuous

binding.

This guide compares two specific variants of this scaffold:

The Target (N-Me-ACE): Ethanone, 1-[3-(methylamino)cyclohexyl]- (Secondary Amine).

The Comparator (Primary ACE): 1-(3-aminocyclohexyl)ethanone (Primary Amine).
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Core Insight: The transition from the primary amine (Comparator) to the N-methylated variant

(Target) is not merely a structural tweak; it is a strategic modulation of the Matched Molecular

Pair (MMP). The introduction of the methyl group reduces the hydrogen bond donor (HBD)

count from 2 to 1, increases lipophilicity (cLogP), and introduces steric bulk that can lock the

amine into a specific bioactive conformation or shield it from metabolic N-acetylation.

Physicochemical Profiling & Matched Molecular Pair
Analysis
The following data highlights the shift in properties driven by N-methylation. These values

determine the suitability of each scaffold for specific binding pockets (e.g., Glycomimetic

targets vs. GPCR orthosteric sites).

Table 1: Comparative Physicochemical Properties
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Property N-Me-ACE (Target)
Primary ACE

(Comparator)

Implication for Drug

Design

CAS Registry 67654-10-8
823-76-7 (Analogous

core)

Unique identifiers for

procurement/synthesi

s.

Molecular Structure
Secondary Amine (

)

Primary Amine (

)

N-Me allows for vector

growth; Primary

allows for diverse

capping.

H-Bond Donors (HBD) 1 2

N-Me-ACE has better

CNS permeability

potential due to lower

desolvation penalty.

cLogP (Est.) ~1.4 - 1.6 ~1.1 - 1.3

Methylation increases

lipophilicity, aiding

membrane crossing.

pKa (Basic Center) ~10.7 ~10.5

Both are highly basic;

N-Me often slightly

more basic due to

inductive effect (+I).

Metabolic Liability
N-Dealkylation (CYP

mediated)

N-Acetylation /

Deamination

Primary ACE is prone

to rapid Phase II

conjugation; N-Me-

ACE resists this.

Stereochemistry
Cis/Trans isomers

possible

Cis/Trans isomers

possible

1,3-substitution allows

for chair conformation

tuning (axial vs

equatorial).
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Expert Note: In glycomimetic design, the Primary ACE mimics the hydroxyl/amine patterns of

sugars (e.g., glucosamine analogs). However, N-Me-ACE is often preferred in lead optimization

to improve oral bioavailability by "capping" a polar hydrogen, reducing the energy required to

strip water molecules from the drug before it enters the binding pocket.

Synthetic Protocol: Reductive Amination Workflow
To access Ethanone, 1-[3-(methylamino)cyclohexyl]- with high purity, a direct alkylation of

the primary amine is often uncontrolled, leading to over-alkylation (quaternary ammonium

salts). The industry-standard protocol utilizes Reductive Amination or Eschweiler-Clarke

conditions, ensuring mono-methylation.

Protocol: Selective Mono-N-Methylation of 1-(3-
Aminocyclohexyl)ethanone
Objective: Synthesize N-Me-ACE from Primary ACE. Scale: 10 mmol.

Reagents:

Substrate: 1-(3-aminocyclohexyl)ethanone (1.41 g, 10 mmol).

Solvent: Methanol (MeOH) or Dichloroethane (DCE).

Methylating Agent: Paraformaldehyde (300 mg, 10 mmol eq) or Formaldehyde (37% aq).

Reducing Agent: Sodium Cyanoborohydride (

) or Sodium Triacetoxyborohydride (

).

Catalyst: Acetic Acid (glacial, catalytic amount).

Step-by-Step Methodology:
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Imine Formation (Equilibrium):

In a flame-dried round-bottom flask, dissolve Primary ACE (1 eq) in anhydrous MeOH (10

volumes).

Add Paraformaldehyde (1.0 - 1.1 eq). Note: Using paraformaldehyde controls the water

content better than formalin.

Add Acetic Acid (0.1 eq) to catalyze imine formation.

Stir: 2 hours at Room Temperature (RT) under Nitrogen. The solution may become slightly

cloudy as the hemiaminal forms.

Reduction (Irreversible Step):

Cool the mixture to 0°C.

Slowly add

(1.5 eq) portion-wise. Caution: Gas evolution (

) possible.

Allow to warm to RT and stir overnight (12-16 hours).

Quench & Workup:

Quench with saturated

solution.

Evaporate MeOH under reduced pressure.

Extract aqueous residue with Dichloromethane (DCM) (3x).

Wash combined organics with Brine, dry over

, and concentrate.

Purification:
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The crude oil typically contains the desired secondary amine. If trace primary amine

remains, purify via Flash Column Chromatography (Silica Gel).

Eluent: DCM:MeOH:NH4OH (90:9:1). The N-methylated product elutes before the primary

amine due to reduced polarity.

Validation Criteria:

1H NMR: Look for the singlet at

ppm corresponding to the

group.

LC-MS: Mass shift of +14 Da (M+H 142

156).

Mechanistic Workflow: Scaffold Selection Logic
The following diagram illustrates the decision matrix for selecting between the Primary (ACE)

and Methylated (N-Me-ACE) scaffolds during the "Hit-to-Lead" phase.
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Caption: Decision matrix for scaffold selection based on binding pocket polarity and

permeability requirements.

Biological Application: Glycomimetics & Probes
Research indicates that the aminocyclohexyl moiety serves as a robust mimic for pyranose

sugars (glucose/galactose rings) but with enhanced metabolic stability (no glycosidic bond to

hydrolyze).

Primary ACE Utility: Used when the amino group must mimic the C2-amino group of

Glucosamine. It forms critical salt bridges with Asp/Glu residues in the receptor active site
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[1].

N-Me-ACE Utility: Used to probe the "hydrophobic collapse" regions of the receptor. By

methylating the nitrogen, researchers can test if the binding pocket can tolerate steric bulk.

Furthermore, this scaffold is a preferred linker for Fluorescent Probes [2]. The secondary

amine provides a nucleophilic handle for conjugation (e.g., with FITC or Rhodamine) without

the risk of double-conjugation often seen with primary amines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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